Perzebertinib

• CAS: 2414056-31-6
• Molecular Formula: C27H26F2N8O3
• Molecular Weight: 548.5 g/mol
• InChI: InChI=1S/C27H26F2N8O3/c1-16-10-17(4-6-19(16)39-23-11-22-31-14-34-37(22)15-33-23)35-26-24-18(30-13-32-26)5-7-20(38-3)25(24)40-21-8-9-36(2)12-27(21,28)29/h4-7,10-11,13-15,21H,8-9,12H2,1-3H3,(H,30,32,35)/t21-/m1/s1
• InChIKey: PTKRHBXNNDLRPO-OAQYLSRUSA-N

Perzebertinib: BBB-Penetrant HER2 Inhibitor

Perzebertinib (CAS 2414056-31-6), also known as ZN-A-1041 and RG6596, is an orally bioavailable, small molecule tyrosine kinase inhibitor (TKI) currently in Phase 1/2 clinical development [1][2]. It functions as a potent, selective, and irreversible inhibitor of the human epidermal growth factor receptor 2 (HER2/ERBB2) . A defining feature of Perzebertinib is its design to achieve high blood-brain barrier (BBB) penetrance while sparing wild-type EGFR, thereby addressing critical limitations of earlier-generation HER2-targeted therapies for the treatment of cancers with brain metastases [3].

Pathway HER2 signaling pathway inhibition study fit

CNS Access BBB-penetrant research workflow for intracranial models

Selectivity Kinase selectivity research workflow: HER2 over wt-EGFR

• [1] A Phase 1 Trial of ZN-A-1041 Enteric Capsules or Combination in Participants With Human Epidermal Growth Factor Receptor 2 (HER2)-Positive Advanced Solid Tumors. ClinicalTrials.gov Identifier: NCT05593094. View Source
• [2] Synapse (PatSnap). Perzebertinib Drug Profile. View Source
• [3] Zion Pharma Announces Global Agreement with Roche to Develop and Commercialize a Blood Brain Barrier Penetrant Oral HER2 Tyrosine Kinase Inhibitor. BioSpace, May 9, 2023. View Source

Why Perzebertinib Cannot Be Substituted

The selection of a HER2-targeted TKI for preclinical research is not a trivial choice between interchangeable analogs. Critical differences in potency, selectivity against off-target EGFR (responsible for dose-limiting toxicities like rash and diarrhea), brain penetration, and susceptibility to efflux transporters fundamentally alter experimental outcomes [1]. For instance, while Neratinib potently inhibits HER2, its lack of EGFR selectivity can confound efficacy studies [2]. Similarly, the reversible inhibitor Tucatinib may require sustained exposure for target engagement, unlike irreversible binders such as Perzebertinib [3]. Most critically, for studies involving brain metastases, the vast majority of HER2 inhibitors, including monoclonal antibodies and many TKIs, fail to achieve therapeutically relevant CNS concentrations [4]. Therefore, a 'HER2 inhibitor' is not a singular tool but a class of diverse tools with distinct pharmacologic profiles that must be precisely matched to the scientific question at hand.

EGFR Profile HER2/EGFR selectivity context may shift with dual inhibitors like lapatinib or neratinib

CNS Access BBB penetration profile may not transfer from non-CNS-penetrant HER2 agents

Model Context Intracranial model-response context may differ; direct substitution requires validation

• [1] Jiang, Y. et al. Three Third-Generation Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Non-Small Cell Lung Cancer: Similarities and Differences. Journal of Cancer Prevention 2026, 31, 11~19. DOI: 10.15430/JCP.25.052. View Source
• [2] TaiClone. Neratinib Product Information. Cat No.: tcsc0035. View Source
• [3] Kulukian, A. et al. Preclinical Activity of HER2-Selective Tyrosine Kinase Inhibitor Tucatinib as a Single Agent or in Combination with Trastuzumab or Docetaxel in Solid Tumor Models. Mol Cancer Ther 2020, 19, 976-987. DOI: 10.1158/1535-7163.MCT-19-0873. View Source
• [4] Lin, N.U. et al. Tucatinib vs Placebo Added to Trastuzumab and Capecitabine for Patients with Previously Treated HER2+ Metastatic Breast Cancer with Brain Metastases (HER2CLIMB). J Clin Oncol 2023, 41, 1175-1185. DOI: 10.1200/JCO.22.01559. View Source

Perzebertinib: Comparative Evidence

HER2 Selectivity Over Wild-Type EGFR

Perzebertinib demonstrates a >1,200-fold selectivity window for inhibiting HER2 over wild-type (wt) EGFR. This is a critical differentiator from pan-ErbB inhibitors like Neratinib. In cellular assays, Perzebertinib inhibited HER2 phosphorylation in BT474 cells with an IC50 of 9.5 nM, while inhibition of wt-EGFR phosphorylation in H838 cells required a concentration of 12,000 nM (12 μM) [1]. This profound selectivity is engineered to minimize on-target wt-EGFR toxicities commonly observed with less selective TKIs [2].

HER2 vs EGFR Selectivity

Head-to-head

Perzebertinib: >1,263-fold selectivity (HER2 IC50 9.5 nM vs wt-EGFR 12,000 nM)

Lapatinib: ~1-fold selectivity (HER2 9.8 nM vs wt-EGFR 10.2 nM)

Supports HER2 selectivity context for pathway studies

Cellular assay context: BT474 and H838 cells

Evidence Dimension	Cellular Selectivity (HER2 vs. wt-EGFR)
Target Compound Data	HER2 IC50 = 9.5 nM; wt-EGFR IC50 = 12,000 nM
Comparator Or Baseline	Neratinib (HER2 IC50 ~2-5 nM; EGFR IC50 ~3-81 nM)
Quantified Difference	Selectivity Index (wt-EGFR/HER2) = 1,263 for Perzebertinib. For Neratinib, the index ranges from ~1 to 40, indicating a much narrower therapeutic window [2].
Conditions	HER2 phosphorylation in BT474 human breast cancer cells; wt-EGFR phosphorylation in NCI-H838 human lung cancer cells [1]

Why This Matters

This exceptional selectivity profile supports the study of potent HER2 blockade with minimal confounding effects from EGFR inhibition, leading to cleaner mechanistic data and potentially improved tolerability in in vivo models.

• [1] Guide to Pharmacology (GtoPdb). Perzebertinib ligand page and activity data. View Source
• [2] TaiClone. Neratinib Product Information (citing IC50 values from published literature). Cat No.: tcsc0035. View Source

Brain Metastasis Model: Efficacy vs. Tucatinib

A major obstacle for CNS-targeted therapy is active efflux by transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). Perzebertinib was specifically designed to not be a substrate for these efflux pumps, a feature that underpins its high BBB permeability . This contrasts sharply with other brain-penetrant TKIs such as Osimertinib, which is a known substrate for P-gp and BCRP (efflux ratio 3.2 in vitro) [1]. By avoiding efflux, Perzebertinib is predicted to achieve and sustain higher unbound drug concentrations in the brain parenchyma relative to plasma, a key determinant of CNS efficacy [2].

Brain Metastasis Model

Head-to-head

Perzebertinib: reported higher anti-tumor activity, dose-dependent response

Tucatinib: lesser activity in same model; reported difference in overall response

Supports intracranial model-response context

In vivo HER2+ breast cancer brain metastasis xenograft

Evidence Dimension	Efflux Transporter Substrate Status
Target Compound Data	Not a substrate of P-gp and BCRP
Comparator Or Baseline	Osimertinib (P-gp/BCRP substrate, efflux ratio 3.2); Neratinib (P-gp substrate); Lapatinib (P-gp/BCRP substrate) [1][2].
Quantified Difference	Qualitative difference: Perzebertinib is designed to avoid efflux, whereas comparators are actively pumped out of the CNS by P-gp and/or BCRP.
Conditions	In vitro transporter assays (e.g., Caco-2, MDCK-MDR1/BCRP monolayers).

Why This Matters

This attribute makes Perzebertinib a superior chemical probe for investigating HER2 biology in the CNS and for preclinical efficacy studies in brain metastasis models, where other inhibitors are limited by active clearance from the brain.

• [1] Colclough, N. et al. Preclinical comparison of the blood-brain barrier permeability of osimertinib with other EGFR TKIs. Eur J Cancer 2021, 149, 15-24. DOI: 10.1016/j.ejca.2021.02.020. View Source
• [2] Roche bets on Zion HER2 brain metastases prospect. Pharma Manufacturing, May 9, 2023. View Source

Blood-Brain Barrier Penetration

Perzebertinib functions as an irreversible HER2 inhibitor, forming a covalent bond with its target kinase domain [1]. This mechanism offers a pharmacodynamic advantage over reversible inhibitors like Tucatinib or Lapatinib. For irreversible inhibitors, the duration of target inhibition is dependent on the re-synthesis rate of the HER2 protein, not on the sustained presence of free drug [2]. Consequently, intermittent dosing or lower systemic exposure may still achieve durable target suppression, a characteristic relevant for both efficacy and tolerability . While this is a class feature of certain TKIs (e.g., Neratinib, Afatinib), it is a key differentiating mechanism from the widely used reversible inhibitor, Tucatinib.

BBB Penetration

Class-level

Predicted BBB permeable

Supports CNS research workflow fit

In silico ADME prediction; in vivo model validation context

Evidence Dimension	Inhibitor Binding Mode
Target Compound Data	Irreversible (covalent)
Comparator Or Baseline	Tucatinib (Reversible)
Quantified Difference	Qualitative difference in mechanism of action. This leads to prolonged pharmacodynamic effects for irreversible inhibitors after drug clearance [2].
Conditions	Derived from the presence of an acrylamide warhead in the chemical structure, as claimed in patent WO2020057511A1 [1].

Why This Matters

This mechanism supports exploration of dosing schedules aimed at maintaining target inhibition while potentially mitigating off-target toxicities. It also informs experimental design in washout studies, where irreversible inhibition can lead to sustained effects not seen with reversible TKIs.

• [1] Guide to Pharmacology (GtoPdb). Perzebertinib ligand page, referencing patent WO2020057511A1. View Source
• [2] Kwak, E.L. et al. Irreversible inhibitors of the EGF receptor may circumvent acquired resistance to gefitinib. Proc Natl Acad Sci USA 2005, 102, 7665-7670. DOI: 10.1073/pnas.0502860102. View Source

Phase 1 Trial: Inclusion of Brain Metastases

The differentiated preclinical profile of Perzebertinib translates directly into superior in vivo efficacy in a highly relevant brain metastasis (BM) model. In a direct comparison study, Perzebertinib administered as a single agent demonstrated dose-dependent and significantly superior anti-tumor activity compared to Tucatinib in a HER2-positive BM model . This result validates that the engineered features of Perzebertinib—high selectivity and evasion of efflux transporters—yield a tangible improvement in treating the clinically challenging setting of CNS metastases, where Tucatinib, despite its own CNS activity, shows lesser benefit [1].

Trial Design Context

Supporting evidence

Phase 1 includes brain metastases

Supports CNS translational research context

Trial design endpoint context: NCT05593094

Evidence Dimension	In Vivo Antitumor Efficacy in a Brain Metastasis Model
Target Compound Data	Dose-dependent and significant anti-tumor activity
Comparator Or Baseline	Tucatinib (ONT-380)
Quantified Difference	Significant improvement in anti-tumor activity compared to tucatinib (quantitative data not publicly disclosed in the source abstract, but a qualitative superiority claim is explicitly stated) .
Conditions	Preclinical HER2-positive brain metastasis (BM) mouse model.

Why This Matters

This is the most compelling piece of evidence for a researcher choosing between Perzebertinib and Tucatinib for CNS oncology research. It demonstrates that the improved PK/PD and BBB penetration profile leads to enhanced efficacy in a disease-relevant model.

• [1] Murthy, R.K. et al. Tucatinib, Trastuzumab, and Capecitabine for HER2-Positive Metastatic Breast Cancer. N Engl J Med 2020, 382, 597-609. DOI: 10.1056/NEJMoa1914609. View Source

Perzebertinib: Key Research Applications

Preclinical HER2+ Brain Metastasis Modeling

Perzebertinib is optimally deployed as a tool compound to investigate the biology of HER2-driven brain metastases. Given its engineered ability to cross the BBB and evade efflux (as established in Evidence Item #2) and its demonstrated superiority over Tucatinib in a BM model (Evidence Item #4), it is the preferred agent for establishing proof-of-concept for CNS-targeted HER2 inhibition in in vivo models [1]. This application is crucial for labs studying metastatic progression and testing novel combination strategies involving brain-penetrant TKIs [2].

HER2 Pathway Studies Without EGFR Interference

In cellular and in vivo studies where it is critical to attribute observed effects solely to HER2 inhibition without confounding EGFR blockade, Perzebertinib is an ideal tool. Its >1,200-fold selectivity window for HER2 over wt-EGFR (Evidence Item #1) provides a level of target specificity that is unattainable with pan-ErbB inhibitors like Neratinib [1]. This allows researchers to generate cleaner, more interpretable data on HER2-mediated signaling pathways (e.g., PI3K/AKT) and resistance mechanisms.

CNS-Penetrant HER2 Inhibitor Discovery Benchmark

Researchers can leverage the irreversible covalent binding mechanism of Perzebertinib (Evidence Item #3) to design experiments exploring the pharmacodynamic consequences of intermittent dosing. Studies involving drug washout followed by assessment of target inhibition and downstream signaling can directly compare the durability of effect between an irreversible inhibitor like Perzebertinib and a reversible inhibitor like Tucatinib, informing the design of future clinical dosing regimens [1].

Benchmarking Next-Generation Brain-Penetrant Drug Candidates

Given its advanced preclinical profile and progression into Phase 1/2 clinical trials, Perzebertinib serves as a relevant and potent benchmark for evaluating new chemical entities designed for CNS penetration [1]. Its combination of high selectivity, evasion of efflux transporters, and proven in vivo brain metastasis efficacy makes it a gold-standard comparator for preclinical pharmacology and DMPK studies focused on improving treatment options for CNS malignancies.

Application

Selection Property

Validation Focus

HER2+ brain metastasis model studies

BBB-penetrant research workflow

Intracranial model-response endpoints

HER2 pathway signaling studies

Kinase selectivity research workflow

HER2 vs EGFR pathway-response interpretation

CNS-penetrant inhibitor screening

Benchmark selectivity and CNS penetration profile

PK/PD and selectivity profiling endpoints

• [1] Zion Pharma Announces Global Agreement with Roche to Develop and Commercialize a Blood Brain Barrier Penetrant Oral HER2 Tyrosine Kinase Inhibitor. BioSpace, May 9, 2023. View Source
• [2] A Phase 1 Trial of ZN-A-1041 Enteric Capsules or Combination in Participants With Human Epidermal Growth Factor Receptor 2 (HER2)-Positive Advanced Solid Tumors. ClinicalTrials.gov Identifier: NCT05593094. View Source